Cas no 1280601-18-4 (2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine)

• Product Name: 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine
• CAS No: 1280601-18-4
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5306680
• Update Time: 2025-06-09

2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine
• 2-methoxy-5-methyl-4-(1H-tetrazol-1-yl)aniline
• Benzenamine, 2-methoxy-5-methyl-4-(1H-tetrazol-1-yl)-

• Inchi： 1S/C9H11N5O/c1-6-3-7(10)9(15-2)4-8(6)14-5-11-12-13-14/h3-5H,10H2,1-2H3
• InChI Key： DCBXRVDIYPUWDJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=C(N2C=NN=N2)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine

Introduction to 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine (CAS No. 1280601-18-4)

2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine, with the CAS number 1280601-18-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tetrazole ring, a methoxy group, and a methyl group, all attached to a phenylamine backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The tetrazole ring, in particular, is known for its ability to enhance the stability and bioavailability of compounds, while the methoxy and methyl groups contribute to the compound's lipophilicity and electronic properties. These features collectively make 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine an attractive molecule for drug design and development.

Recent studies have highlighted the potential of 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting cardiovascular diseases. The tetrazole moiety has been shown to improve the pharmacokinetic properties of drugs, such as increasing their half-life and reducing their metabolic degradation. This makes it particularly useful in the development of drugs that require prolonged action or enhanced stability.

In addition to cardiovascular applications, 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine has also shown promise in the treatment of neurological disorders. Research has indicated that compounds containing tetrazole rings can modulate neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The methoxy and methyl groups further enhance the compound's ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development.

The synthetic accessibility of 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine is another factor contributing to its popularity in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution, coupling reactions, and cyclization steps. These synthetic routes are highly reproducible and scalable, making it feasible for large-scale production in industrial settings.

Beyond its direct therapeutic applications, 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine has also been explored as a building block for more complex molecules. Its modular structure allows for easy functionalization and derivatization, enabling researchers to create a wide range of analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for their biological activity.

In conclusion, 2-Methoxy-5-methyl-4-tetrazol-1-yl-phenylamine (CAS No. 1280601-18-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a range of advantages in drug design and development, from enhancing pharmacokinetic properties to improving therapeutic efficacy. As research continues to uncover new applications and insights into this molecule, it is likely to play an increasingly important role in advancing medical treatments for various diseases.